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Compound of Interest

Methyl O-tert-butyl-L-tyrosinate
Compound Name:
hydrochloride

Cat. No.: B555297

An In-depth Technical Guide to Methyl O-tert-
butyl-L-tyrosinate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl O-tert-butyl-L-tyrosinate
hydrochloride, a critical building block in modern peptide synthesis and drug discovery,
particularly in the realm of neuroscience. This document details its chemical properties,
applications, and protocols for its use, offering valuable insights for professionals in the field.

Core Compound Data

Methyl O-tert-butyl-L-tyrosinate hydrochloride is a derivative of the amino acid L-tyrosine,
featuring a methyl ester at the C-terminus and a tert-butyl ether protecting the phenolic
hydroxyl group. These modifications enhance its solubility and stability, making it an ideal
reagent for solid-phase peptide synthesis (SPPS).[1] The hydrochloride salt form improves its
handling and storage characteristics.

A summary of its key quantitative data is presented below for easy reference.
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Property Value Reference
CAS Number 51482-39-4 [1]
Molecular Weight 287.8 g/mol [1]
Molecular Formula C14H21NOs-HCI [1]
Appearance White to off-white powder [1]
Purity > 99% (HPLC) [1]
Melting Point 146 - 148 °C [1]
Optical Rotation [0]2°/D = 39 + 2° (c=1 in DMF) [1]
Storage Conditions 0-8°C [1]

Applications in Research and Development

The primary application of Methyl O-tert-butyl-L-tyrosinate hydrochloride lies in its role as a
protected amino acid for Solid-Phase Peptide Synthesis (SPPS). The tert-butyl group on the
tyrosine side chain prevents unwanted side reactions during the peptide chain elongation
process.[2] This protection is crucial for maintaining the integrity of the final peptide product.

This compound is particularly valuable in the Fmoc/t-Bu peptide synthesis strategy. The tert-
butyl ether is stable to the basic conditions used for the removal of the Fmoc protecting group
from the N-terminus but is readily cleaved under the strongly acidic conditions of the final
cleavage from the solid support.[2][3]

Furthermore, its use as a building block extends to the development of pharmaceuticals,
especially those targeting neurological disorders.[1] Peptides containing modified tyrosine
residues are being investigated for their ability to cross the blood-brain barrier and modulate
signaling pathways within the central nervous system.[4]

Experimental Protocols
Synthesis of Methyl O-tert-butyl-L-tyrosinate
hydrochloride
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While this compound is commercially available, understanding its synthesis can be valuable. A
general multi-step synthetic approach is outlined below, adapted from related procedures.[5][6]
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Step 1: Esterification

L- Tyroslne
Reflux

L -Tyrosine methyl ester hydrochlonde

Step 2: N-Protection

E_-Tyrosine methyl ester hydrochlorid(a

aq. Ethyl Acetate

E\I-Z-L-Tyrosine methyl esteD

Step 3: O-tert-butylation

E\I-Z-L-Tyrosine methyl esteD

ichloromethane (DCM)

Isobutene
Sulfuric Acid (H2S0a)

E\I—Z—O—tert—butyl—L—tyrosinate methyl esteD

Step 4: N-Deprotection

E\I—Z—O—tert—butyl—L—tyrosinate methyl estea

Hydrodenolysis followed by HCI workup

Methyl O-tert-butyl-L-tyrosinate hydrochloride
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Resin with growing peptide chain
(N-terminus Fmoc-protected)

Fmoc Deprotection
(20% Piperidine in DMF)

Wash (DMF)

Proceed to next cycle or
Final Cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl O-tert-butyl-L-tyrosinate hydrochloride CAS
number and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555297#methyl-o-tert-butyl-I-tyrosinate-
hydrochloride-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/solid-phase-peptide-synthesis-critical-role-tyrosine-protection-tl
https://www.peptide.com/custdocs/aapptec%20synthesis%20guide%202-0%20(2).pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12610161/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12610161/
https://patents.google.com/patent/CN112920086A/en
https://patents.google.com/patent/CN112920086A/en
https://patents.google.com/patent/CN103833593A/en
https://patents.google.com/patent/CN103833593A/en
https://www.benchchem.com/product/b555297#methyl-o-tert-butyl-l-tyrosinate-hydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b555297#methyl-o-tert-butyl-l-tyrosinate-hydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b555297#methyl-o-tert-butyl-l-tyrosinate-hydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/product/b555297#methyl-o-tert-butyl-l-tyrosinate-hydrochloride-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555297?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

